Ethyl 1-tosylpiperidine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)sulfonylpiperidine-3-carboxylate
• InChI: InChI=1S/C15H21NO4S/c1-3-20-15(17)13-5-4-10-16(11-13)21(18,19)14-8-6-12(2)7-9-14/h6-9,13H,3-5,10-11H2,1-2H3
• InChI Key: QWNLTOLQTVCPIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

Ethyl 1-tosylpiperidine-3-carboxylate is a chemical compound. It is used in various applications in the field of research and industry.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of pipiridine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

The molecular structure of Ethyl 1-tosylpiperidine-3-carboxylate is represented by the formula C15H21NO4S. The structure, properties, spectra, suppliers, and links for this compound can be found in various databases.

Chemical Reactions Analysis

Ethers, a class of compounds to which Ethyl 1-tosylpiperidine-3-carboxylate belongs, are known to be unreactive towards most reagents, which makes them excellent reaction solvents. The most common reaction of ethers is cleavage of the C–O bond by using strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 1-tosylpiperidine-3-carboxylate include its structure, melting point, boiling point, density, molecular formula, molecular weight, and toxicity.

Scientific Research Applications

Coumarin Derivatives Synthesis

• Background : Coumarin derivatives are valuable compounds with applications in synthetic, organic, and pharmaceutical chemistry. .
• Application : Ethyl 1-tosylpiperidine-3-carboxylate serves as a precursor for coumarin-3-carboxylate ester synthesis. Through Knoevenagel condensation followed by intramolecular cyclization, it yields either coumarin-3-carboxylate ester or 3-cyancoumarin as the final product. The reaction involves a cascade process, including selective cyclization of the phenolic hydroxyl group to the cyano or ester carbonyl group within the intermediate. .

Biologically Active Compounds

• Background : Indole derivatives have gained attention for their biological properties. .
• Application : Ethyl 1-tosylpiperidine-3-carboxylate can be modified to incorporate indole moieties. These derivatives may exhibit anticancer, antimicrobial, or other therapeutic effects. .

Future Directions

Piperidines, including Ethyl 1-tosylpiperidine-3-carboxylate, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. This suggests that there is ongoing research in this field, and we can expect new developments and applications in the future.